Cas no 261763-34-2 (2,6-Difluoro-3-methylbenzaldehyde)

• Product Name: 2,6-Difluoro-3-methylbenzaldehyde
• CAS No: 261763-34-2
• MF: C₈H₆F₂O
• MW: 156.129449367523
• MDL: MFCD01631333
• CID: 92616
• PubChem ID: 2774137
• Update Time: 2025-05-19

2,6-Difluoro-3-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-3-methylbenzaldehyde
• 2,5-DICHLOROPYRIDINE-4-BORONIC ACID,PINACOL ESTER
• 2,6-Difluoro-3-Methyl-Benzaldehyde
• 2,6-Difluoro-m-tolualdehyde
• benzaldehyde, 2,6-difluoro-3-methyl-
• Benzaldehyde,2,6-difluoro-3-methyl-
• PubChem7147
• MXZXYEFIOADJMW-UHFFFAOYSA-N
• SBB087122
• 8668AD
• 2,6-bis(fluoranyl)-3-methyl-benzaldehyde
• 2,6 - Difluoro - 3 - methy
• 2,6-Difluoro-3-methylbenzaldehyde, 97+%
• A818285
• AKOS006228410
• Z1201621152
• PS-8842
• 2, 6-difluoro-3-methylbenzaldehyde
• FT-0676358
• EN300-119202
• CS-0207449
• Benzaldehyde, 2,6-difluoro-3-methyl- (9CI)
• SCHEMBL1197434
• 2,6-Difluoro-3-methylbenzaldehyde, AldrichCPR
• 261763-34-2
• MFCD01631333
• DTXSID10378904
• DTXCID10329931
• DB-067564

• MDL： MFCD01631333
• Inchi： 1S/C8H6F2O/c1-5-2-3-7(9)6(4-11)8(5)10/h2-4H,1H3
• InChI Key： MXZXYEFIOADJMW-UHFFFAOYSA-N
• SMILES： FC1C(C=O)=C(C=CC=1C)F

Computed Properties

• Exact Mass: 156.03900
• Monoisotopic Mass: 156.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Yellow liquid
• Density: 1.241
• Boiling Point: 193.1°Cat760mmHg
• Flash Point: 71.3°C
• Refractive Index: 1.513
• PSA: 17.07000
• LogP: 2.08570
• Sensitiveness: Air Sensitive
• Solubility: Not determined

2,6-Difluoro-3-methylbenzaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2,6-Difluoro-3-methylbenzaldehyde

2,6-Difluoro-3-methylbenzaldehyde: A Comprehensive Overview

2,6-Difluoro-3-methylbenzaldehyde, also known by its CAS number 261763-34-2, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure featuring two fluorine atoms at the 2 and 6 positions of the benzene ring and a methyl group at the 3 position, has garnered attention due to its potential in drug discovery, material science, and organic synthesis. Recent studies have highlighted its role in the development of novel pharmaceuticals and advanced materials, making it a subject of intense research interest.

The synthesis of 2,6-Difluoro-3-methylbenzaldehyde involves a series of carefully designed reactions that ensure high purity and yield. Researchers have optimized synthetic routes to minimize environmental impact while maintaining scalability for industrial applications. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel method utilizing palladium-catalyzed cross-coupling reactions to synthesize this compound efficiently. This approach not only enhances the reaction's selectivity but also reduces the use of hazardous reagents, aligning with modern green chemistry principles.

In terms of chemical properties, 2,6-Difluoro-3-methylbenzaldehyde exhibits remarkable stability under various conditions. Its electronic structure, influenced by the electron-withdrawing fluorine atoms and the electron-donating methyl group, contributes to its reactivity in different chemical environments. Recent experiments have shown that this compound can undergo selective oxidation and reduction reactions, making it a valuable intermediate in the synthesis of complex molecules. For example, its use as a precursor in the preparation of biologically active compounds has been documented in several high-impact journals.

The physical properties of 2,6-Difluoro-3-methylbenzaldehyde are equally noteworthy. It has a melting point of approximately 55°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. Moreover, its UV-Vis spectrum reveals strong absorption bands in the ultraviolet region, which is advantageous for applications in photoredox catalysis and sensing technologies.

The application of 2,6-Difluoro-3-methylbenzaldehyde extends beyond traditional chemistry into emerging fields such as nanotechnology and biotechnology. A recent study published in Nano Letters explored its role as a building block for constructing functional nanostructures. The compound's ability to form self-assembled monolayers on surfaces has opened new avenues for its use in creating advanced sensors and electronic devices.

In the pharmaceutical industry, 2,6-Difluoro-3-methylbenzaldehyde has shown promise as a lead compound for drug development. Its structural features make it an ideal candidate for modifying bioactive molecules to enhance their pharmacokinetic properties. For instance, researchers have utilized this compound to design analogs with improved solubility and bioavailability, which are critical factors in drug efficacy.

The future outlook for 2,6-Difluoro-3-methylbenzaldehyde is bright, with ongoing research exploring its potential in sustainable chemistry and green manufacturing processes. Scientists are investigating methods to produce this compound using renewable resources and energy-efficient techniques. Additionally, its integration into polymer chemistry is being explored to develop high-performance materials for aerospace and automotive industries.

In conclusion, 2,6-Difluoro-3-methylbenzaldehyde, CAS number 261763-34-2, stands as a testament to the ingenuity of modern chemical research. Its unique properties and diverse applications continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an even more pivotal role in advancing science and technology.